2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid

• Molecular Formula: C19H21NO4
• Molecular Weight: 327.4 g/mol
• IUPAC Name: 2-[[3-(3-methylbutoxy)phenyl]carbamoyl]benzoic acid
• InChI: InChI=1S/C19H21NO4/c1-13(2)10-11-24-15-7-5-6-14(12-15)20-18(21)16-8-3-4-9-17(16)19(22)23/h3-9,12-13H,10-11H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: LJJAXZWYBHQZBY-UHFFFAOYSA-N
• SMILES: CC(C)CCOC1=CC=CC(=C1)NC(=O)C2=CC=CC=C2C(=O)O

Description

2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid, also known as PAC-1, is a small molecule that has been shown to have promising anticancer properties.

Mechanism of Action

2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid has been shown to interact with the procaspase-3 protein, which is involved in the apoptotic pathway. 2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid activates procaspase-3, leading to the cleavage of downstream targets and ultimately inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid has been shown to have a selective effect on cancer cells, inducing apoptosis in cancer cells while sparing normal cells. It has also been shown to increase the sensitivity of cancer cells to chemotherapy, making it a promising candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid is its selectivity for cancer cells, which reduces the risk of toxicity to normal cells. However, one limitation is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

Future research on 2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid could focus on improving its solubility and bioavailability, as well as investigating its potential for combination therapy with other anticancer drugs. Additionally, further studies could explore the mechanism of action of 2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid and its effects on different types of cancer cells.

Synthesis Methods

2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid can be synthesized through a multi-step process involving the reaction of 3-iodoaniline with isopentanol, followed by the reaction with 2-carboxybenzoyl chloride. The product is then purified through recrystallization to obtain the final compound.

Scientific Research Applications

2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid has been extensively studied for its anticancer properties. It has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating procaspase-3, a protein involved in the apoptotic pathway. 2-{[3-(Isopentyloxy)anilino]carbonyl}benzoic acid has also been shown to increase the sensitivity of cancer cells to chemotherapy, making it a promising candidate for combination therapy.